Cas no 16468-03-4 (Ethanol, 2-[2-[2-(pentadecyloxy)ethoxy]ethoxy]-)

Ethanol, 2-[2-[2-(pentadecyloxy)ethoxy]ethoxy]- structure
16468-03-4 structure
Product Name:Ethanol, 2-[2-[2-(pentadecyloxy)ethoxy]ethoxy]-
CAS No:16468-03-4
MF:C21H44O4
MW:360.571667671204
CID:1343891
PubChem ID:14973999
Update Time:2025-04-20

Ethanol, 2-[2-[2-(pentadecyloxy)ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[2-[2-(pentadecyloxy)ethoxy]ethoxy]-
    • Pentadeceth-3
    • 2-[2-(2-PENTADECOXYETHOXY) ETHOXY]ETHANOL
    • NS00076684
    • Ethanol, 2-(2-(2-(pentadecyloxy)ethoxy)ethoxy)-
    • Triethylene glycol monopentadecyl ether
    • Q27284355
    • 16468-03-4
    • N0K8SOP13O
    • SCHEMBL2726452
    • 2-(2-(2-(Pentadecyloxy)ethoxy)ethoxy)ethanol
    • DTXSID001016820
    • Triethylene glycol pentadecyl ether
    • UNII-N0K8SOP13O
    • PEG-3 pentadecyl ether
    • Triethylene glycol, monoether with pentadecanol
    • Inchi: 1S/C21H44O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-23-18-20-25-21-19-24-17-15-22/h22H,2-21H2,1H3
    • InChI Key: OEYRUWHOSZDOCS-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCO)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 440.28092
  • Monoisotopic Mass: 360.32395988g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 22
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • PSA: 91.29
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